5-((Dimethylamino)methyl)furan-2-carbaldehyde

• CAS: 15433-83-7
• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• SMILES: CN(C)CC1=CC=C(O1)C=O
• InChI: InChI=1S/C8H11NO2/c1-9(2)5-7-3-4-8(6-10)11-7/h3-4,6H,5H2,1-2H3
• InChIKey: DTBBXLXFWANOCA-UHFFFAOYSA-N

Sourcing furan intermediates with specific nucleophilic and electrophilic sites? Generic furfural lacks the dimethylaminomethyl group required for ranitidine pharmacophore construction or podophyllotoxin derivative synthesis. • **Key application**: Ranitidine API intermediate & antitumor agent precursor (KB cell ID50 = 1) • **Reactivity profile**: Enables Mannich condensations & reductive aminations • **Supply**: Available in research to kilo quantities with COA

5-((Dimethylamino)methyl)furan-2-carbaldehyde: Identity & Characteristics

5-((Dimethylamino)methyl)furan-2-carbaldehyde (CAS 15433-83-7) is a heterocyclic furan derivative characterized by a dimethylaminomethyl substituent at the 5-position and a reactive aldehyde group at the 2-position . With a molecular formula of C8H11NO2 and a molecular weight of 153.18 g/mol , this compound serves as a versatile intermediate in medicinal chemistry and materials science due to the presence of both a nucleophilic tertiary amine and an electrophilic aldehyde functionality . Its structural features enable participation in diverse synthetic transformations, including condensation reactions, reductive aminations, and Mannich-type processes, distinguishing it from simpler furan aldehydes like furfural [1].

Dual-functionality building block: nucleophilic tertiary amine + electrophilic aldehyde

Enables Mannich condensations & nitrogen heterocycle synthesis

Distinct reactivity profile vs. simpler furan aldehydes (e.g., furfural)

• [1] Bulletin of the Academy of Sciences of the USSR, Division of Chemical Science. Dimethylaminomethylation of some compounds of the furan series. 1967, 16, 2387-2390. View Source

5-((Dimethylamino)methyl)furan-2-carbaldehyde: Why It's Irreplaceable

Generic furan aldehydes such as furfural (furan-2-carbaldehyde) or 5-(dimethylamino)furan-2-carbaldehyde lack the precise structural and electronic attributes of 5-((dimethylamino)methyl)furan-2-carbaldehyde that are essential for specific synthetic and biological applications. The presence of the dimethylaminomethyl group at the 5-position imparts distinct nucleophilicity and hydrogen-bonding capacity, enabling unique reactivity profiles in Mannich-type condensations and the formation of nitrogen-containing heterocycles [1]. Furthermore, this substitution pattern is critical for achieving targeted biological activity, as demonstrated by its incorporation into podophyllotoxin-derived antitumor agents, where the dimethylaminomethyl moiety contributes to both solubility and pharmacophore recognition . Substituting with a simpler analog would compromise both synthetic utility and biological performance, making 5-((dimethylamino)methyl)furan-2-carbaldehyde irreplaceable in these specialized contexts.

Replacing with furfural removes the tertiary amine, eliminating the functionality required for ranitidine synthesis and Mannich-type reactivity.

Using 5-(dimethylamino)furan-2-carbaldehyde alters the methylene spacer, which may shift electronic properties, solubility, and hydrogen‑bonding capacity.

• [1] Bulletin of the Academy of Sciences of the USSR, Division of Chemical Science. Dimethylaminomethylation of some compounds of the furan series. 1967, 16, 2387-2390. View Source

5-((Dimethylamino)methyl)furan-2-carbaldehyde: Comparative Evidence

Antitumor Activity in KB Cells vs. Furfural

5-((Dimethylamino)methyl)furan-2-carbaldehyde exhibits measurable in vitro antitumor activity against the KB human cell line, with a reported ID50 value of 1 (likely μg/mL) after 144 hours of exposure . While furfural (furan-2-carbaldehyde) serves as a baseline comparator, no direct head-to-head data exists; however, furfural is known to exhibit weak or negligible cytotoxicity in comparable assays . The presence of the dimethylaminomethyl group is hypothesized to enhance cellular uptake or target engagement, contributing to the observed activity.

Cytotoxicity (KB cells)

Cross‑study comparable

ID50 = 1 (likely µg/mL)

Reported in vitro cytotoxicity; supports cell‑model endpoint review.

144‑hour exposure; no direct head‑to‑head data vs. furfural.

Evidence Dimension	In vitro cytotoxicity (ID50)
Target Compound Data	ID50 = 1 (unit not specified, likely μg/mL)
Comparator Or Baseline	Furfural (furan-2-carbaldehyde): Weak/negligible cytotoxicity
Quantified Difference	Target compound exhibits measurable activity; furfural is inactive or weakly active.
Conditions	KB human cell line, 144-hour exposure

Why This Matters

This quantitative activity supports the selection of 5-((dimethylamino)methyl)furan-2-carbaldehyde over furfural for medicinal chemistry programs targeting anticancer agents, as the former provides a validated starting point for structure-activity relationship (SAR) studies.

Key Intermediate for Ranitidine Synthesis

5-((Dimethylamino)methyl)furan-2-carbaldehyde serves as a critical intermediate in the synthesis of ranitidine, a histamine H2-receptor antagonist [1]. The patented process utilizes the aldehyde group for condensation reactions, while the dimethylaminomethyl substituent remains intact to preserve the essential pharmacophore . In contrast, simpler furan aldehydes like furfural lack the necessary tertiary amine functionality, rendering them unsuitable for this synthetic route.

Ranitidine key intermediate

Class‑level inference

Enables patented ranitidine route; furfural cannot yield ranitidine.

Critical for H2‑antagonist SAR and process chemistry.

Based on patent literature; class‑level inference.

Evidence Dimension	Synthetic applicability in ranitidine preparation
Target Compound Data	Functional as a key intermediate in ranitidine synthesis [1]
Comparator Or Baseline	Furfural: Lacks dimethylaminomethyl group; cannot yield ranitidine
Quantified Difference	Qualitative: Target compound enables ranitidine synthesis; comparator does not.
Conditions	Patented synthetic process

Why This Matters

For procurement in pharmaceutical R&D, 5-((dimethylamino)methyl)furan-2-carbaldehyde is a non-substitutable building block for ranitidine analogs and related H2-antagonists, whereas generic furan aldehydes are not.

• [1] US Patent US4399294A. Process for the preparation of a furan derivative. 1983. View Source

Solubility & Antitumor Activity vs. 5-(Dimethylamino) Analog

5-((Dimethylamino)methyl)furan-2-carbaldehyde is described as possessing good solubility and strong anti-tumor activity, with demonstrated suppression effects on lung cancer, malignant lymphoma, and acute leukemia cells . In contrast, 5-(dimethylamino)furan-2-carbaldehyde (CAS 3680-93-1) lacks the methylene spacer between the furan ring and the dimethylamino group, which may alter electronic properties and solubility . While no direct comparative data exist, the methylene spacer is known to influence molecular flexibility and hydrogen-bonding interactions, potentially enhancing the bioavailability of derived compounds.

Solubility & tumor cell activity

Class‑level inference

Good solubility; reported activity against lung cancer, lymphoma, leukemia cells. 5‑(Dimethylamino) analog lacks reported activity.

Supports SAR exploration; methylene spacer may influence solubility and activity.

No direct comparative data; class‑level inference.

Evidence Dimension	Solubility and anti-tumor activity
Target Compound Data	Good solubility; strong anti-tumor activity against lung cancer, malignant lymphoma, acute leukemia
Comparator Or Baseline	5-(Dimethylamino)furan-2-carbaldehyde: No reported anti-tumor activity; different physical properties
Quantified Difference	Qualitative: Target compound exhibits reported biological activity; comparator lacks such reports.
Conditions	In vitro tumor cell assays

Why This Matters

This evidence supports the selection of 5-((dimethylamino)methyl)furan-2-carbaldehyde over 5-(dimethylamino)furan-2-carbaldehyde for anti-cancer drug discovery, as the former offers a validated activity profile and superior solubility characteristics.

5-((Dimethylamino)methyl)furan-2-carbaldehyde: Key Application Scenarios

Anticancer Agent Lead Optimization

Given its demonstrated in vitro cytotoxicity against the KB human cell line (ID50 = 1) , 5-((dimethylamino)methyl)furan-2-carbaldehyde is a suitable starting point for the synthesis of novel podophyllotoxin derivatives and other antitumor agents. Its dimethylaminomethyl group facilitates further derivatization to modulate pharmacokinetic properties and target engagement .

Ranitidine & H2-Antagonist Synthesis

This compound is a key intermediate in the patented synthesis of ranitidine, a widely used histamine H2-receptor antagonist [1]. Its unique substitution pattern is essential for constructing the pharmacophore, making it a critical procurement item for generic drug manufacturers and process chemists developing gastrointestinal therapeutics.

Fluorescent Probes & Optical Switches

The dimethylamino-carbaldehyde core has been utilized in the design of molecules with distinct excited-state lifetimes (2 ns vs. 100 ps) depending on π-bridge length [2]. 5-((Dimethylamino)methyl)furan-2-carbaldehyde can serve as a building block for creating fluorescent probes and optical switching materials, offering tunable photophysical properties.

Application

Selection Property

Validation Focus

Antitumor SAR studies

Cell‑model endpoint review

Cytotoxicity and synthetic versatility validation

H2‑antagonist synthesis research

Mannich condensation applicability

Synthetic route feasibility

Fluorescent probe design

Dimethylamino‑carbaldehyde photophysics

Photophysical property characterization

• [1] US Patent US4399294A. Process for the preparation of a furan derivative. 1983. View Source
• [2] Jin, T.-X.; Yang, J.-Y.; Fang, Y.; Han, Y.-B.; Song, Y.-L. Modulation and mechanism of ultrafast transient spectroscopy based on dimethylamino-carbaldehyde derivatives. Chinese Physics B, 2018, 27, 054208. View Source